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CAS No.: 84465-81-6

Cat. No.: B3044325

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 11-dodecenoyl chloride, a

reactive acyl chloride derived from the unsaturated fatty acid, 11-dodecenoic acid. Due to a

scarcity of publicly available data directly pertaining to 11-dodecenoyl chloride, this document

compiles known information and supplements it with data from its saturated analog,

dodecanoyl chloride, and its parent carboxylic acid, 11-dodecenoic acid. This guide covers the

physical and chemical properties, proposed experimental protocols for synthesis and analysis,

and explores the potential biological relevance in the context of lipid signaling. Particular

attention is given to the role of its parent fatty acid in microbial communication, providing a

basis for further investigation into the bioactivity of 11-dodecenoyl chloride.

Physical and Chemical Properties
11-Dodecenoyl chloride is a long-chain unsaturated acyl chloride. Its physical state is

confirmed to be a liquid at room temperature.[1] While specific details regarding its appearance

are not readily available, it is anticipated to be a colorless to pale yellow liquid, potentially with
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a pungent odor, characteristic of acyl chlorides. Due to its reactive nature, it is expected to be

sensitive to moisture.

For a more complete understanding of its physical characteristics, the properties of its

saturated counterpart, dodecanoyl chloride, and its parent carboxylic acid, 11-dodecenoic acid,

are presented below for comparison.

Table 1: Physical and Chemical Properties of 11-Dodecenoyl Chloride and Related

Compounds

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 11-dodecenoyl chloride are

not explicitly available in the reviewed literature. However, based on general organic chemistry

principles and published methods for similar compounds, the following protocols are proposed.

Synthesis of 11-Dodecenoyl Chloride from 11-
Dodecenoic Acid
The conversion of a carboxylic acid to an acyl chloride is a standard transformation in organic

synthesis. A common and effective method involves the use of thionyl chloride (SOCl₂).

Reaction:

Proposed Protocol:
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Preparation: All glassware should be thoroughly dried in an oven and cooled under an inert

atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of the acyl chloride. Solvents

should be anhydrous.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a reflux condenser,

and a gas outlet connected to a trap (to neutralize the HCl and SO₂ byproducts), place 11-

dodecenoic acid.

Addition of Thionyl Chloride: Add an excess of thionyl chloride (typically 1.5 to 2 equivalents)

to the flask. The reaction can be performed neat or in an inert solvent like dichloromethane

or toluene.

Reaction Conditions: The reaction mixture is typically heated to reflux and stirred until the

evolution of gas ceases, indicating the completion of the reaction. The progress of the

reaction can be monitored by the disappearance of the carboxylic acid starting material using

thin-layer chromatography (TLC).

Work-up: After the reaction is complete, the excess thionyl chloride and solvent (if used) are

removed by distillation, often under reduced pressure. It is crucial to avoid exposure to

atmospheric moisture during this step.

Purification: The crude 11-dodecenoyl chloride can be purified by vacuum distillation.

Spectroscopic Analysis
The structure of the synthesized 11-dodecenoyl chloride can be confirmed using standard

spectroscopic techniques.

Infrared (IR) Spectroscopy: The formation of the acyl chloride can be confirmed by the

disappearance of the broad O-H stretch of the carboxylic acid (around 3000 cm⁻¹) and the

appearance of a strong C=O stretch at a higher frequency (typically 1780-1815 cm⁻¹)

compared to the carboxylic acid carbonyl stretch.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The spectrum is expected to show signals corresponding to the terminal vinyl

protons and the methylene protons. The protons on the carbon adjacent to the carbonyl
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group will be shifted downfield.

¹³C NMR: The spectrum should show a signal for the carbonyl carbon of the acyl chloride,

typically in the range of 165-175 ppm. The signals for the carbons of the double bond will

also be present.

Handling and Storage
Acyl chlorides are reactive and require careful handling.

Handling: All manipulations should be carried out in a well-ventilated fume hood. Personal

protective equipment, including gloves, safety goggles, and a lab coat, should be worn. Due

to its moisture sensitivity, it should be handled under an inert atmosphere whenever possible.

[6]

Storage: 11-Dodecenoyl chloride should be stored in a tightly sealed container under an

inert atmosphere in a freezer to minimize degradation.[1] It should be stored away from

water, alcohols, and other nucleophilic reagents.[6]

Biological Relevance and Signaling Pathways
While there is no direct evidence of 11-dodecenoyl chloride's involvement in biological

signaling, its parent fatty acid, 11-dodecenoic acid, and structurally similar molecules are

known to act as signaling molecules in microbial communication systems.

Quorum Sensing: A related compound, cis-2-dodecenoic acid, is a diffusible signal factor

(DSF) involved in quorum sensing in bacteria like Burkholderia cenocepacia.[7] Quorum

sensing is a process of cell-to-cell communication that allows bacteria to coordinate their

gene expression based on population density.

Potential for Bioactivity: Given that 11-dodecenoyl chloride is a reactive derivative of a fatty

acid with signaling properties, it is plausible that it could interact with biological systems. Acyl

chlorides can react with nucleophilic groups in biomolecules, such as amino, hydroxyl, and

thiol groups, potentially leading to covalent modifications of proteins and other

macromolecules.

Visualizations
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Synthesis Workflow
The following diagram illustrates the proposed synthetic route from 11-dodecenoic acid to 11-
dodecenoyl chloride.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Proposed synthesis of 11-dodecenoyl chloride.

Hypothetical Signaling Pathway
This diagram illustrates a hypothetical signaling pathway based on the known role of similar

unsaturated fatty acids in microbial quorum sensing.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Click to download full resolution via product page

Caption: Hypothetical quorum sensing pathway involving 11-dodecenoic acid.

Conclusion
11-Dodecenoyl chloride is a reactive lipid molecule with potential applications in organic

synthesis and as a probe for studying biological systems. While specific data for this compound

is limited, this guide provides a foundational understanding based on available information and

data from related molecules. The proposed experimental protocols offer a starting point for its

synthesis and characterization. Furthermore, the exploration of its potential role in signaling,

based on the known activities of its parent fatty acid, opens avenues for future research into its

biological effects. Further experimental investigation is necessary to fully elucidate the

properties and potential applications of 11-dodecenoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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